Cas no 1903879-03-7 (N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-imidazole-5-carboxamide)

• Product Name: N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-imidazole-5-carboxamide
• CAS No: 1903879-03-7
• MF: C₁₃H₁₂N₆O₂
• MW: 284.273381233215
• CID: 6262630
• PubChem ID: 92128538
• Update Time: 2025-07-19

N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-imidazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-imidazole-5-carboxamide
• N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-1H-imidazole-5-carboxamide
• N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-1H-imidazole-5-carboxamide
• 1903879-03-7
• N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-imidazole-5-carboxamide
• F6524-1005
• AKOS025389825

• Inchi： 1S/C13H12N6O2/c20-12(11-7-14-8-16-11)15-5-6-19-13(21)9-3-1-2-4-10(9)17-18-19/h1-4,7-8H,5-6H2,(H,14,16)(H,15,20)
• InChI Key： VKEPMYXEGRNKPG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=NN1CCNC(C1=CN=CN1)=O

Computed Properties

• Exact Mass: 284.10217365g/mol
• Monoisotopic Mass: 284.10217365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Additional information on N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-imidazole-5-carboxamide

Recent Advances in the Study of N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-imidazole-5-carboxamide (CAS: 1903879-03-7)

The compound N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-imidazole-5-carboxamide (CAS: 1903879-03-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The benzotriazinone and imidazole moieties in its structure contribute to its unique binding affinity and selectivity, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, revealing key structural features that enhance its efficacy.

In vitro and in vivo experiments have demonstrated the compound's ability to modulate cellular signaling pathways, leading to reduced proliferation of cancer cells and suppression of inflammatory cytokines. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications, as reported in recent patent filings. These advancements underscore its potential as a lead compound for further preclinical development.

Despite these promising results, challenges remain in addressing off-target effects and improving therapeutic indices. Ongoing research is focused on derivatization strategies and combination therapies to enhance specificity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-imidazole-5-carboxamide represents a compelling area of study with significant implications for drug discovery. Future work will likely explore its broader therapeutic potential and mechanistic nuances, solidifying its place in the next generation of targeted therapies.